N-(2-chlorophenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C25H20ClN3O3/c1-15-7-10-17(11-8-15)23(31)19-13-29(25-18(24(19)32)12-9-16(2)27-25)14-22(30)28-21-6-4-3-5-20(21)26/h3-13H,14H2,1-2H3,(H,28,30)
• InChI Key: DRLCEWOGADROCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=CC(=N3)C)CC(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C25H20ClN3O3
• Molecular Weight: 445.9 g/mol

Description

N-(2-chlorophenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H20ClN3O3 and its molecular weight is 445.9. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-2-(7-methyl-3-(4-methylbenzoyl)-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Research into benzothiazolinone acetamide analogs, which share structural similarities with the compound , has demonstrated their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibit good light-harvesting efficiency and free energy of electron injection, making them promising candidates for photovoltaic applications. Moreover, their non-linear optical (NLO) activity and ligand-protein interactions, particularly with Cyclooxygenase 1 (COX1), have been explored through molecular docking studies (Mary et al., 2020).

Preparation of Pincer Catalysts

The synthesis of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts for ketone reduction involves the creation of benzoyl acetamide derivatives. This process demonstrates the utility of acetamide derivatives in catalytic applications, highlighting their role in facilitating chemical transformations (Facchetti et al., 2016).

Antibacterial Agents

Derivatives of naphthyridin-acetamides have been synthesized and shown to possess significant antibacterial activity. This indicates the potential of these compounds in the development of new antibacterial agents, underscoring their importance in medicinal chemistry (Ramalingam et al., 2019).

Anti-Microbial Activity of Pyrano Quinoline Derivatives

The synthesis and study of pyrano quinoline derivatives, which include the manipulation of benzo[h][1,6]naphthyridine structures, contribute to the discovery of compounds with antimicrobial properties. Such research is crucial for the development of new treatments against resistant microbial strains (Watpade et al., 2017).

Oxidation Reactivity Channels

Investigations into the chemical oxidation of pyridinyl acetamides reveal diverse reactivity channels, offering insights into the synthetic utility of these compounds in organic chemistry. This research broadens the understanding of acetamide derivatives' reactivity and potential applications in synthesis (Pailloux et al., 2007).